Cas no 73873-59-3 (cis-4-methoxycyclohexanecarboxylic acid)

• Product Name: cis-4-methoxycyclohexanecarboxylic acid
• CAS No: 73873-59-3
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD27928131
• CID: 4164797
• PubChem ID: 736153
• Update Time: 2025-06-14

cis-4-methoxycyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-methoxy-, cis-
• cis-4-Methoxycyclohexanecarboxylic acid
• cis-4-methoxycyclohexane-1-carboxylic acid
• (1S,4S)-4-METHOXYCYCLOHEXANECARBOXYLIC ACID
• (1s,4s)-4-Methoxycyclohexane-1-carboxylic acid
• rel-(1S,4S)-4-Methoxycyclohexanecarboxylic acid
• trans-4-methoxycyclohexanecarboxylic acid
• AKOS025396091
• WKILSRYNRQGRMA-KNVOCYPGSA-N
• Trans-4-methoxycyclohexane carboxylic acid
• SB15660
• 73873-59-3
• SB15661
• Cyclohexanecarboxylic acid, 4-methoxy-, trans-
• EN300-6770515
• Cyclohexanecarboxylic acid, 4-methoxy-
• SCHEMBL19501517
• 4-METHOXYCYCLOHEXANECARBOXYLIC ACID
• 4-methoxycylcohexanecarboxylic acid
• EN300-107566
• P10061
• SCHEMBL22861392
• P15709
• VDA23312
• (1r,4r)-4-methoxycyclohexane-1-carboxylic acid
• 4-methoxy-cyclohexanecarboxylic acid
• P12782
• rac-(1s,4s)-4-methoxycyclohexane-1-carboxylic
• Cyclohexanecarboxylicacid,4-methoxy-
• TS-02102
• trans-4-methoxycyclohexane-1-carboxylic acid
• AKOS027336855
• SB15662
• YCA87359
• SY042447
• WKILSRYNRQGRMA-LJGSYFOKSA-N
• CS-0049674
• DS-8521
• 4-methoxycyclohexane carboxylic acid
• EN300-6770565
• Z607808400
• AKOS015894344
• 4-methoxy-cyclohexane carboxylic acid
• 95233-12-8
• MFCD00074992
• AS-52811
• DA-41523
• 4-methoxycyclohexane-1-carboxylic Acid
• MFCD27928131
• 4-Methoxycyclohexanoic acid
• SCHEMBL2444574
• SCHEMBL1979948
• CS-0043916
• MFCD20488929
• YCA87361
• SCHEMBL13088445
• SY099517
• CS-0054432
• DTXSID801347396
• 73873-61-7
• SCHEMBL322695
• 892-635-2
• 992-407-3
• Rac-(1r,4r)-4-methoxycyclohexane-1-carboxylic acid
• rac-(1s,4s)-4-methoxycyclohexane-1-carboxylic acid
• cis-4-methoxycyclohexanecarboxylic acid

• MDL： MFCD27928131
• Inchi： 1S/C8H14O3/c1-11-7-4-2-6(3-5-7)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： WKILSRYNRQGRMA-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 266.6±33.0 °C at 760 mmHg
• Flash Point: 105.3±18.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-4-methoxycyclohexanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cis-4-methoxycyclohexanecarboxylic acid

Comprehensive Guide to cis-4-Methoxycyclohexanecarboxylic Acid (CAS 73873-59-3): Properties, Applications, and Industry Insights

cis-4-Methoxycyclohexanecarboxylic acid (CAS 73873-59-3) is a chiral cyclohexane derivative with a methoxy group at the 4-position and a carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and fine chemical industries due to its unique stereochemistry and versatile reactivity. Its cis-configuration plays a critical role in determining its physicochemical properties, such as solubility (e.g., ~2.1 g/L in water at 25°C) and melting point (98–102°C), making it valuable for asymmetric synthesis and drug intermediate applications.

Recent trends highlight growing interest in sustainable chiral building blocks, with researchers exploring green chemistry approaches for synthesizing cis-4-methoxycyclohexane derivatives. A 2023 study in the Journal of Organic Chemistry emphasized its utility in constructing biologically active molecules, particularly for G-protein-coupled receptor (GPCR) modulators. This aligns with frequent search queries like "chiral carboxylic acid applications" and "methoxycyclohexane synthesis" on scientific platforms.

The compound’s stereoselective synthesis often involves catalytic hydrogenation of corresponding aromatic precursors or enzymatic resolution. Industry reports indicate a 15% annual demand increase for high-purity cis-isomers (≥98% ee), driven by pharmaceutical API development. Analytical characterization typically combines HPLC (e.g., Chiralpak AD-H column) and NMR spectroscopy (characteristic δ 3.3 ppm for methoxy protons).

Emerging applications include its use in liquid crystal materials and flavor/fragrance intermediates, addressing search trends like "non-pharma uses of cyclohexanecarboxylic acids." Regulatory-compliant manufacturers now offer gram-to-kilogram scale production under cGMP, reflecting its transition from lab curiosity to commercial product. Stability studies show excellent shelf life (>24 months) when stored at 2–8°C in amber glass containers.

For researchers optimizing structure-activity relationships (SAR), the cis-4-methoxy moiety demonstrates enhanced metabolic stability compared to trans-analogues in preclinical models. Patent analyses reveal its incorporation in neurology-targeted compounds, with WO2022155578A1 highlighting derivatives for neuropathic pain management. This correlates with rising searches for "CNS drug scaffolds 2024."

Quality control protocols emphasize residual solvent monitoring (e.g., ICH Q3C limits) and chiral impurity profiling. Advanced purification techniques like SMB chromatography enable >99.5% chemical purity, meeting stringent ICH Q6A standards. Suppliers increasingly provide COA templates and stability data packages to facilitate regulatory submissions.

Environmental considerations have spurred development of biocatalytic routes using engineered ketoreductases, reducing heavy metal waste. Life cycle assessments show 40% lower carbon footprint versus traditional hydrogenation methods—addressing ESG-focused queries like "green synthesis of chiral acids." The compound’s low ecotoxicity (EC50 >100 mg/L in Daphnia tests) further supports its sustainable profile.

Future directions include exploring its metal-organic framework (MOF) functionalization for heterogeneous catalysis and investigating co-crystal formation with API candidates. As the demand for stereochemically defined intermediates grows, CAS 73873-59-3 remains a key player in modern medicinal chemistry toolkits.